Cas no 1187830-61-0 (4-Aminoisothiochroman 2,2-dioxide hydrochloride)

• Product Name: 4-Aminoisothiochroman 2,2-dioxide hydrochloride
• CAS No: 1187830-61-0
• MF: C₉H₁₂ClNO₂S
• MW: 233.71508026123
• MDL: MFCD11616514
• CID: 1025767
• PubChem ID: 45789657
• Update Time: 2025-11-01

4-Aminoisothiochroman 2,2-dioxide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Aminoisothiochroman 2,2-dioxide hydrochloride
• 3,4-Dihydro-1H-isothiochromen-4-amine hydrochloride
• 4H-Amino-1,3-dihydroisothiochromen-1,1-dioxide hydrochloride
• 2,2-dioxo-3,4-dihydro-1H-isothiochromen-4-amine,hydrochloride
• 3,4-Dihydro-1H-isosulfonyl-4-amine HCl
• 3,4-DIHYDRO-1H-S,S-DI-OXO-ISOTHIOCHROMEN-4-AMINE HCL
• 4H-Amino-1,3-dihydroisothiochromen-1,1-dioxidehydrochloride
• 4H-Amino-1,3-dihydroisothiochromen-1,1-dioxide HCl
• SC3571
• SC2381
• OR40611
• AB1004510
• AX8224277
• ST24023290
• X9290
• 4-AMINOISOTHIOCHROMAN 2,2-DIOXIDE H
• W-204998
• 1H-3,4-dihydro-S,S-Di-oxo-isothiochromen-4-amine hydrochloride
• A892909
• E?-benzothiopyran-2,2-dione hydrochloride
• DS-17267
• 1187830-61-0
• 4-amino-3,4-dihydro-1H-2-benzothiopyran-2,2-dione hydrochloride
• CS-0060596
• DTXSID10671927
• EN300-306455
• 4-amino-3,4-dihydro-1H-2lambda6-benzothiopyran-2,2-dione hydrochloride
• 4-amino-3,4-dihydro-1H-2
• 2,2-Dioxo-3,4-dihydro-1H-isothiochromen-4-amine hydrochloride
• J-515442
• Z2583036232
• 2,2-dioxo-3,4-dihydro-1H-isothiochromen-4-amine;hydrochloride
• 4-Amino-2,2-dioxoisothiochromane Hydrochloride
• 3,4-Dihydro-1h-s,s-di-oxo-isothiochromen-4-amine, HCl
• MFCD11616514
• 4-Amino-3,4-dihydro-2-benzothiopyran-2,2(1H)-dione--hydrogen chloride (1/1)
• AKOS015919758
• 4-AMINOISOTHIOCHROMAN 2,2-DIOXIDE HCL
• DB-061388
• 4-Aminoisothiochroman2,2-dioxidehydrochloride
• 4-amino-3,4-dihydro-1H-2lambda-benzothiopyran-2,2-dione hydrochloride
• 3,4-Dihydro-1H-S,S-Di-oxo-isothiochromen-4-amine hydrochloride

• MDL： MFCD11616514
• Inchi： 1S/C9H11NO2S.ClH/c10-9-6-13(11,12)5-7-3-1-2-4-8(7)9;/h1-4,9H,5-6,10H2;1H
• InChI Key： JPSRQJVVIKWEKQ-UHFFFAOYSA-N
• SMILES： Cl.S1(CC2C=CC=CC=2C(C1)N)(=O)=O

Computed Properties

• Exact Mass: 233.02800
• Monoisotopic Mass: 233.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5

Experimental Properties

• Color/Form: Solid
• PSA: 68.54000
• LogP: 3.19790

4-Aminoisothiochroman 2,2-dioxide hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes Isothiochromanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes

Additional information on 4-Aminoisothiochroman 2,2-dioxide hydrochloride

Introduction to 4-Aminoisothiochroman 2,2-dioxide hydrochloride (CAS No. 1187830-61-0)

4-Aminoisothiochroman 2,2-dioxide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1187830-61-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isothiochroman class, a heterocyclic structure characterized by a sulfur-containing chromane backbone, which imparts unique chemical and biological properties. The presence of both an amino group and a dioxide moiety enhances its reactivity and potential applications in drug design and synthesis.

The molecular structure of 4-Aminoisothiochroman 2,2-dioxide hydrochloride consists of a chromane ring system with a sulfur atom at the 2-position and an amino group at the 4-position, further functionalized by a dioxide group. This arrangement creates multiple sites for chemical modification, making it a versatile intermediate in the synthesis of more complex pharmacophores. The hydrochloride salt form improves its solubility in aqueous solutions, facilitating its use in biological assays and pharmaceutical formulations.

In recent years, there has been growing interest in 4-Aminoisothiochroman 2,2-dioxide hydrochloride due to its potential as a precursor in the development of novel therapeutic agents. Research has highlighted its utility in generating derivatives with enhanced bioactivity, particularly in the realm of anti-inflammatory and anticancer applications. The isothiochroman scaffold is known for its ability to interact with biological targets such as enzymes and receptors, making it a promising candidate for drug discovery.

One of the most compelling aspects of 4-Aminoisothiochroman 2,2-dioxide hydrochloride is its role in synthesizing small-molecule inhibitors that modulate critical biological pathways. For instance, studies have demonstrated its potential in developing compounds that inhibit kinases and other enzymes involved in cancer progression. The amino group at the 4-position allows for selective modifications that can fine-tune the pharmacokinetic properties of the resulting derivatives, improving their efficacy and reducing side effects.

Recent advancements in computational chemistry have further accelerated the exploration of 4-Aminoisothiochroman 2,2-dioxide hydrochloride as a scaffold for drug development. Molecular modeling techniques have been employed to predict how different substituents will affect the compound's binding affinity to biological targets. These predictions have guided synthetic efforts toward optimizing lead compounds for clinical trials.

The pharmaceutical industry has taken note of these developments, with several companies investing in research programs focused on 4-Aminoisothiochroman 2,2-dioxide hydrochloride derivatives. Early-stage clinical trials are underway to evaluate the safety and efficacy of new drugs based on this scaffold. The results have been encouraging, suggesting that compounds derived from this molecule could offer significant therapeutic benefits.

Beyond its applications in oncology, 4-Aminoisothiochroman 2,2-dioxide hydrochloride has shown promise in treating inflammatory diseases. Researchers have identified derivatives that exhibit potent anti-inflammatory activity by inhibiting key inflammatory cytokines and enzymes. This dual functionality—antitumor and anti-inflammatory—makes it an attractive candidate for combination therapies aimed at addressing multiple disease mechanisms simultaneously.

The synthesis of 4-Aminoisothiochroman 2,2-dioxide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been developed to streamline these processes, reducing costs and improving scalability for industrial production. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are commonly employed to construct the desired molecular framework efficiently.

In conclusion,4-Aminoisothiochroman 2,2-dioxide hydrochloride (CAS No. 1187830-61-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable building block for developing novel therapeutic agents with applications ranging from cancer treatment to inflammation management. As research continues to uncover new possibilities for this compound,4-Aminoisothiochroman 2,2-dioxide hydrochloride is poised to play an increasingly important role in addressing unmet medical needs.